Cas no 36081-80-8 (1,3-Propanedione, 1-(2-bromophenyl)-3-phenyl-)

• Product Name: 1,3-Propanedione, 1-(2-bromophenyl)-3-phenyl-
• CAS No: 36081-80-8
• MF: C₁₅H₁₁BrO₂
• MW: 303.150643587112
• CID: 1474343
• PubChem ID: 10685823
• Update Time: 2025-04-20

1,3-Propanedione, 1-(2-bromophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1-(2-bromophenyl)-3-phenyl-
• 1-(2-bromophenyl)-3-phenyl-1,3-Propanedione
• 1-(2'-bromophenyl)-3-phenylpropane-1,3-dione
• DA-31446
• 36081-80-8
• SCHEMBL3671416
• 2-bromo-dibenzoylmethane

• Inchi： 1S/C15H11BrO2/c16-13-9-5-4-8-12(13)15(18)10-14(17)11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key： FOYARDQRQXBRJQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(CC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 301.99423
• Monoisotopic Mass: 301.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14